Cas no 533876-46-9 (7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533876-46-9
• MF: C₂₃H₁₉BrN₂O₃
• MW: 451.312565088272
• CID: 6278480
• PubChem ID: 4432911
• Update Time: 2025-06-08

7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• AKOS021658186
• 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• F0560-0451
• AKOS001780101
• 533876-46-9
• 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• Oprea1_426421

• Inchi： 1S/C23H19BrN2O3/c1-29-18-10-7-16(8-11-18)23(28)26-14-21(27)25-20-12-9-17(24)13-19(20)22(26)15-5-3-2-4-6-15/h2-13,22H,14H2,1H3,(H,25,27)
• InChI Key： QFCJVKWXGROGTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)N(C(C1C=CC(=CC=1)OC)=O)CC(N2)=O

Computed Properties

• Exact Mass: 450.05791g/mol
• Monoisotopic Mass: 450.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Recent Advances in the Study of 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533876-46-9)

The compound 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS: 533876-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. As a derivative of the benzodiazepine class, this molecule exhibits unique structural and pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases, particularly in the central nervous system (CNS) and oncology.

One of the key breakthroughs in the study of this compound is its role as a modulator of gamma-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the mammalian CNS, and its receptors are critical targets for anxiolytic, sedative, and anticonvulsant drugs. Researchers have demonstrated that 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits a high affinity for GABA_A receptors, particularly those containing α1 and α2 subunits. This specificity suggests potential applications in the treatment of anxiety disorders and epilepsy, with fewer side effects compared to traditional benzodiazepines.

In addition to its CNS applications, recent studies have explored the anticancer properties of this compound. Preliminary in vitro and in vivo experiments have shown that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies, especially for cancers with limited treatment options.

The synthesis of 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has also been a focus of recent research. Traditional synthetic routes often involve multi-step processes with low yields and poor scalability. However, advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency and purity of the final product. These innovations not only reduce production costs but also facilitate the large-scale synthesis required for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that it has a relatively short half-life and moderate bioavailability, which may limit its therapeutic efficacy. Researchers are currently exploring prodrug strategies and formulation technologies, such as nanoparticle-based delivery systems, to overcome these limitations. Additionally, further toxicological studies are needed to ensure its safety profile before advancing to human trials.

In conclusion, 7-bromo-4-(4-methoxybenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one represents a versatile and promising molecule in the fields of neuroscience and oncology. Its unique pharmacological properties, combined with recent advancements in synthesis and formulation, position it as a strong candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.